Cas no 68223-03-0 (Z-D-MeAla-OH)

• Product Name: Z-D-MeAla-OH
• CAS No: 68223-03-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00153387
• CID: 859157
• PubChem ID: 6994931
• Update Time: 2025-11-02

Z-D-MeAla-OH Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-Cbz-D-alanine
• Z-D-MeAla-OH
• Z-N-Me-D-Ala-OH
• Z-N-METHYL-D-ALANINE
• (R)-2-(((benzyloxy)carbonyl)(methyl)amino)propanoic acid
• AC1ODWUK
• AK-88959
• AmbotzZAA1076
• N-benzyloxycarbonyl-N-methyl-D-alanine
• N-carbobenzoyloxy-N-methyl-D-alanine
• N-methyl-N-carbobenzoxy-D-alanine
• SureCN7404261
• Z-(D)N(Me)Ala-OH
• FD21116
• N-((Benzyloxy)carbonyl)-N-methyl-D-alanine
• MFCD00153387
• EN300-344816
• N-alpha-Benzyloxycarbonyl-N-alpha-Methyl-D-alanine
• (R)-2-((benzyloxycarbonyl)(methyl)amino)propanoic acid
• DS-18545
• BOC-(4-AMINOMETHYL)-CYCLOHEXANE-CARBOXYLICACID
• DTXSID80426401
• SCHEMBL7404261
• 68223-03-0
• HY-W022447
• (2R)-2-[methyl(phenylmethoxycarbonyl)amino]propanoic acid
• AKOS016003068
• CS-0041679
• (2R)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}PROPANOIC ACID
• N-Methyl-N-Cbz-Ala, AldrichCPR
• N-[(Benzyloxy)carbonyl]-N-methyl-D-alanine
• DA-75902

• MDL： MFCD00153387
• Inchi： 1S/C12H15NO4/c1-9(11(14)15)13(2)12(16)17-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： QGEQKVZQPWSOTI-SECBINFHSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-219℃
• Solubility: Slightly soluble (4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-D-MeAla-OH

Comprehensive Guide to Z-D-MeAla-OH (CAS No. 68223-03-0): Properties, Applications, and Market Insights

Z-D-MeAla-OH (CAS No. 68223-03-0) is a specialized N-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, also known as N-Carbobenzoxy-D-α-methylalanine, plays a crucial role in the development of novel therapeutic agents and bioactive peptides. Its unique stereochemical properties and protective group functionality make it indispensable in modern drug discovery and bioconjugation applications.

The growing demand for peptide-based therapeutics has significantly increased interest in Z-D-MeAla-OH among researchers and pharmaceutical manufacturers. Recent advancements in cancer immunotherapy and antimicrobial peptide development have particularly highlighted the importance of this compound. Many researchers are searching for information about "Z-D-MeAla-OH solubility", "Z-D-MeAla-OH synthesis protocol", and "Z-D-MeAla-OH in peptide coupling", reflecting its critical role in contemporary research.

From a chemical perspective, Z-D-MeAla-OH demonstrates excellent stereochemical stability, making it particularly valuable for creating chiral building blocks in asymmetric synthesis. The carbobenzoxy (Z) protecting group offers selective deprotection capabilities, allowing for precise control in multi-step synthetic routes. These characteristics have made 68223-03-0 a preferred choice for developing peptide mimetics and structure-activity relationship studies.

In pharmaceutical applications, Z-D-MeAla-OH serves as a key intermediate for various bioactive compounds. Its incorporation into peptide sequences can enhance metabolic stability and modify pharmacokinetic properties, addressing common challenges in peptide drug development. Current research trends focusing on "peptide drug delivery systems" and "oral bioavailability of peptides" have further emphasized the relevance of this compound.

The market for Z-D-MeAla-OH has shown steady growth, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Suppliers and manufacturers are responding to frequent queries about "Z-D-MeAla-OH purity specifications" and "bulk purchasing options", indicating its commercial importance. The compound's versatility extends to applications in material science, where it's used to create functionalized surfaces for biomedical devices.

Quality control remains paramount when working with Z-D-MeAla-OH, as researchers often inquire about "analytical methods for Z-D-MeAla-OH" and "storage conditions for amino acid derivatives". Proper handling ensures optimal performance in solid-phase peptide synthesis (SPPS) and other advanced synthetic techniques. The compound's compatibility with various coupling reagents and resin systems makes it particularly valuable for combinatorial chemistry approaches.

Emerging applications of Z-D-MeAla-OH in peptide-based diagnostics and targeted drug delivery systems demonstrate its expanding role in biotechnology. The scientific community continues to explore its potential in developing enzyme inhibitors and receptor modulators, with particular interest in its use for GPCR-targeting compounds. These developments align with current industry trends toward precision medicine and theranostic approaches.

From a regulatory perspective, Z-D-MeAla-OH meets all necessary standards for use in pharmaceutical research, with manufacturers providing comprehensive certificates of analysis and regulatory documentation. The compound's stability and well-characterized properties make it suitable for GMP applications in drug development pipelines. Researchers frequently search for "Z-D-MeAla-OH safety data" and "handling precautions", underscoring the importance of proper material information.

Future prospects for 68223-03-0 appear promising, with anticipated growth in peptide therapeutics and bioconjugate vaccines. The compound's role in developing next-generation biologics positions it as a critical component in advancing biomedical research. As synthetic methodologies evolve and peptide-based treatments gain wider acceptance, Z-D-MeAla-OH will likely maintain its importance in both academic and industrial settings.

For researchers seeking alternatives or complementary compounds, Z-D-MeAla-OH often compares favorably with other N-protected amino acids in terms of reactivity and purification characteristics. Its balanced properties address many challenges associated with peptide chain assembly, particularly when working with sterically hindered residues. These technical advantages continue to drive its adoption across various research disciplines.